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Compound of Interest

Compound Name:
1-(3,4-Dimethylphenyl)-3-methyl-

1H-pyrazol-5(4H)-one

Cat. No.: B099381 Get Quote

Compound Name: 1-(3,4-Dimethylphenyl)-3-methyl-1H-pyrazol-5(4H)-one CAS Number:

18048-64-1

Introduction
1-(3,4-Dimethylphenyl)-3-methyl-1H-pyrazol-5(4H)-one (CAS 18048-64-1) is a pyrazolone

derivative that serves as a critical starting material and key intermediate in the synthesis of

active pharmaceutical ingredients (APIs).[1][2][3][4] Its primary application in medicinal

chemistry is as a building block in the manufacturing of Eltrombopag, a thrombopoietin receptor

agonist.[1][2][5] Eltrombopag is used to treat thrombocytopenia (low platelet counts) in patients

with chronic immune thrombocytopenia (ITP), chronic hepatitis C-associated

thrombocytopenia, and severe aplastic anemia.[6] The pyrazolone scaffold is of significant

interest in medicinal chemistry due to the broad range of biological activities exhibited by its

derivatives, including analgesic, anti-inflammatory, and anticancer properties.[7]

While CAS 18048-64-1 is principally used as a synthetic intermediate, understanding its

properties and synthesis is crucial for drug development professionals involved in the

production of Eltrombopag and the exploration of new pyrazolone-based therapeutic agents.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 1-(3,4-Dimethylphenyl)-3-methyl-
1H-pyrazol-5(4H)-one is presented in the table below.
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Property Value

Molecular Formula C₁₂H₁₄N₂O

Molecular Weight 202.25 g/mol [1]

Appearance White to off-white or orange solid[8]

Melting Point 116-119 °C

Boiling Point 390.1 °C at 760 mmHg

Density 1.13 g/cm³

Application in API Synthesis: Eltrombopag
The principal application of CAS 18048-64-1 in medicinal chemistry is its role as a key

intermediate in the synthesis of Eltrombopag.[1][2][5] The synthesis of Eltrombopag involves

the condensation of 1-(3,4-Dimethylphenyl)-3-methyl-1H-pyrazol-5(4H)-one with 2-bromo-3'-

nitro-biphenyl-4-carboxylic acid, followed by reduction of the nitro group and subsequent

olamine salt formation.

Experimental Protocol: Synthesis of 1-(3,4-
Dimethylphenyl)-3-methyl-1H-pyrazol-5(4H)-one
A common synthetic route to prepare 1-(3,4-Dimethylphenyl)-3-methyl-1H-pyrazol-5(4H)-one
involves the condensation of 3,4-dimethylphenylhydrazine hydrochloride with ethyl

acetoacetate.[6]

Materials:

3,4-Dimethylphenylhydrazine hydrochloride

Ethyl acetoacetate

Absolute ethanol

Sodium ethoxide
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Ethyl acetate

Water

Methyl tert-butyl ether

Anhydrous sodium sulfate

Procedure:

In a reaction vessel at room temperature, combine 100g (578 mmol) of 3,4-

dimethylphenylhydrazine hydrochloride with 600 mL of absolute ethanol.

Slowly add 62.8g (923 mmol) of sodium ethoxide in portions while stirring. Continue stirring

for 1 hour until all solids have dissolved.[6]

Increase the temperature of the reaction mixture to 40°C.

Slowly add 84g (646 mmol) of ethyl acetoacetate dropwise to the reaction mixture. Stir for an

additional 30 minutes.[6]

Heat the reaction mixture to reflux and maintain this temperature for 24 hours. Monitor the

reaction progress using thin-layer chromatography (TLC) until the starting material is

consumed.[6]

After the reaction is complete, cool the mixture and remove the majority of the ethanol under

reduced pressure to yield a brown viscous liquid.[6]

Add 300 mL of ethyl acetate and 300 mL of water to the residue. Stir thoroughly and perform

a liquid-liquid extraction.

Separate the organic phase (ethyl acetate) and dry it over anhydrous sodium sulfate.[6]

Remove the ethyl acetate under reduced pressure to obtain a light-yellow oily solid.[6]

Add 400 mL of methyl tert-butyl ether to disperse the solid.

Filter the mixture and wash the filter cake with methyl tert-butyl ether.
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Air-dry the resulting solid to obtain 1-(3,4-Dimethylphenyl)-3-methyl-1H-pyrazol-5(4H)-one
as a white powder.[6]

Reactants

Reagents & Solvents
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Caption: Synthetic scheme for 1-(3,4-Dimethylphenyl)-3-methyl-1H-pyrazol-5(4H)-one.

Role in Eltrombopag Synthesis Workflow
The following diagram illustrates the logical flow of how CAS 18048-64-1 is utilized in the

broader synthesis of Eltrombopag.
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CAS 18048-64-1
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Caption: Workflow illustrating the use of CAS 18048-64-1 in Eltrombopag synthesis.

Toxicological Information
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Preliminary toxicological data for 1-(3,4-Dimethylphenyl)-3-methyl-1H-pyrazol-5(4H)-one
indicates potential hazards that should be considered during its handling and use in research

and manufacturing.

Hazard Statement Description

H302 Harmful if swallowed.[9]

H317 May cause an allergic skin reaction.[8]

H373
May cause damage to organs through

prolonged or repeated exposure.[8]

H400 Very toxic to aquatic life.[8]

H410
Very toxic to aquatic life with long lasting effects.

[8]

Due to its potential as a skin sensitizer, appropriate personal protective equipment, including

gloves and protective clothing, should be used when handling this compound. All work should

be conducted in a well-ventilated area or a fume hood to avoid inhalation.

Conclusion
1-(3,4-Dimethylphenyl)-3-methyl-1H-pyrazol-5(4H)-one (CAS 18048-64-1) is a vital

intermediate in pharmaceutical synthesis, particularly for the production of the thrombopoietin

receptor agonist, Eltrombopag. While direct therapeutic applications of this compound have not

been identified, its role as a key building block underscores its importance in medicinal

chemistry. The provided synthetic protocol and toxicological information are essential for

researchers and drug development professionals working with this compound. Further research

into the biological activities of this and related pyrazolone derivatives could potentially unveil

novel therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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